Cas no 851412-31-2 (2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethoxy)phenylacetamide)

• Product Name: 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethoxy)phenylacetamide
• CAS No: 851412-31-2
• MF: C₂₄H₁₈F₄N₂O₂S
• MW: 474.47053861618
• CID: 6085686
• PubChem ID: 3643425
• Update Time: 2025-05-21

2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethoxy)phenylacetamide
• 2-((1-(3-fluorobenzyl)-1H-indol-3-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide
• Acetamide, 2-[[1-[(3-fluorophenyl)methyl]-1H-indol-3-yl]thio]-N-[4-(trifluoromethoxy)phenyl]-
• 851412-31-2
• AKOS024587772
• 2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)-N-[4-(trifluoromethoxy)phenyl]acetamide
• F0616-0106
• 2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanyl-N-[4-(trifluoromethoxy)phenyl]acetamide

• Inchi： 1S/C24H18F4N2O2S/c25-17-5-3-4-16(12-17)13-30-14-22(20-6-1-2-7-21(20)30)33-15-23(31)29-18-8-10-19(11-9-18)32-24(26,27)28/h1-12,14H,13,15H2,(H,29,31)
• InChI Key： YTVLJLZSKLXWRG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC(F)(F)F)C=C1)(=O)CSC1C2=C(N(CC3=CC=CC(F)=C3)C=1)C=CC=C2

Computed Properties

• Exact Mass: 474.10251164g/mol
• Monoisotopic Mass: 474.10251164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 68.6Ų

Additional information on 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethoxy)phenylacetamide

A Comprehensive Overview of CAS No. 851412-31-2: 2-({1-(3-Fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethoxy)phenylacetamide

The compound with CAS No. 851412-31-2, known as 2-{[1-(3-fluorophenyl)methylindol-3-yl]sulfanyl}-N-[4-(trifluoromethoxy)phenyl]acetamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which includes an indole ring system, a sulfanyl group, and a trifluoromethoxy substituent, all of which contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Its indole moiety, a common structural feature in many bioactive compounds, is known to interact with various receptors and enzymes, making it a promising candidate for drug development. The presence of the trifluoromethoxy group further enhances its pharmacokinetic properties, such as bioavailability and stability, which are critical factors in drug design.

One of the most exciting developments involving this compound is its role in targeting protein kinases. Protein kinases are key players in cellular signaling and are implicated in numerous diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that this compound exhibits selective inhibitory activity against certain kinase targets, suggesting its potential as a therapeutic agent.

In addition to its enzymatic activity, this compound has also been investigated for its ability to modulate cell proliferation and apoptosis. Experimental data indicate that it can induce cell cycle arrest and trigger programmed cell death in cancer cells, while sparing normal cells to a significant extent. These findings underscore its potential as an anticancer agent with reduced toxicity compared to conventional chemotherapeutic agents.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including Suzuki coupling and Stille cross-coupling reactions. These methods allow for precise control over the molecular architecture, ensuring high purity and consistency in the final product. The development of efficient synthetic routes has been a focus of recent research efforts, driven by the need to scale up production for preclinical testing.

From an analytical standpoint, the characterization of this compound has been achieved through various spectroscopic techniques such as NMR (nuclear magnetic resonance), MS (mass spectrometry), and IR (infrared spectroscopy). These analyses have confirmed its molecular structure and provided insights into its conformational flexibility and electronic properties.

Looking ahead, the future of CAS No. 851412-31-2 lies in further exploration of its therapeutic potential through clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into the drug development pipeline.